Cas no 2105714-71-2 (methyl 4-amino-3-(thian-3-yl)butanoate)

• Product Name: methyl 4-amino-3-(thian-3-yl)butanoate
• CAS No: 2105714-71-2
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 6389308
• PubChem ID: 165965484
• Update Time: 2025-06-07

methyl 4-amino-3-(thian-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(thian-3-yl)butanoate
• 2105714-71-2
• EN300-1728814

• Inchi： 1S/C10H19NO2S/c1-13-10(12)5-9(6-11)8-3-2-4-14-7-8/h8-9H,2-7,11H2,1H3
• InChI Key： VAYBXICWQOVYAU-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.6Ų

Additional information on methyl 4-amino-3-(thian-3-yl)butanoate

Recent Advances in the Study of Methyl 4-Amino-3-(Thian-3-yl)Butanoate (CAS: 2105714-71-2)

Methyl 4-amino-3-(thian-3-yl)butanoate (CAS: 2105714-71-2) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thianyl and amino ester functional groups, has shown potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a precursor for novel drug candidates. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in medicine.

The synthesis of methyl 4-amino-3-(thian-3-yl)butanoate has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that enhances the stereoselectivity of the synthesis, which is critical for its biological activity. The compound's structural features make it a promising scaffold for the development of CNS-targeting drugs, particularly those aimed at modulating neurotransmitter systems.

Pharmacological evaluations of methyl 4-amino-3-(thian-3-yl)butanoate have revealed its potential as a modulator of GABAergic signaling. In vitro studies using neuronal cell lines demonstrated its ability to enhance GABA receptor activity, suggesting possible applications in the treatment of anxiety disorders and epilepsy. Furthermore, molecular docking simulations have identified potential binding sites on GABA-A receptors, providing a foundation for future structure-activity relationship (SAR) studies.

Recent preclinical studies have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that methyl 4-amino-3-(thian-3-yl)butanoate exhibits favorable blood-brain barrier penetration, a key attribute for CNS-active compounds. However, challenges remain in optimizing its metabolic stability, as initial findings suggest rapid hepatic clearance in animal models.

In addition to its neurological applications, research has investigated the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of methyl 4-amino-3-(thian-3-yl)butanoate exhibit selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated apoptosis pathways. These findings open new avenues for the development of targeted cancer therapies.

Future research directions for methyl 4-amino-3-(thian-3-yl)butanoate include further optimization of its pharmacological profile, expansion of its therapeutic indications, and exploration of its potential in combination therapies. The compound's versatility as a chemical building block also makes it valuable for medicinal chemistry campaigns aimed at discovering new bioactive molecules. As research progresses, this molecule may emerge as a key player in the development of next-generation pharmaceuticals.